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Compound of Interest

Compound Name: 11-Hydroxydrim-7-en-6-one

Cat. No.: B1631821

A comprehensive review of the current scientific literature reveals a notable scarcity of specific
data on the biological activities of 11-Hydroxydrim-7-en-6-one. This sesquiterpenoid, isolated
from the leaves and bark of Drimys winteri, remains largely uncharacterized in terms of its
pharmacological effects and mechanisms of action.[1] While research has been conducted on
other drimane sesquiterpenoids from the same plant, detailed studies elucidating the specific
biological profile of 11-Hydroxydrim-7-en-6-one are not readily available in the public domain.

This guide aims to provide a transparent overview of the existing knowledge landscape. Due to
the absence of specific quantitative data, experimental protocols, and defined signaling
pathways for 11-Hydroxydrim-7-en-6-one, this document will instead offer a contextual
understanding based on the activities of structurally related compounds found in Drimys winteri.
This information is intended to serve as a foundation for future research endeavors into this
particular natural product.

Chemical Identity and Source

11-Hydroxydrim-7-en-6-one is a member of the drimane class of sesquiterpenoids. Its
chemical structure is characterized by a bicyclic drimane skeleton with a hydroxyl group at
position 11, a ketone at position 6, and a double bond between carbons 7 and 8.

e Chemical Formula: C1sH2402

e Molar Mass: 236.35 g/mol
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e Natural Source:Drimys winteri (Winter's Bark), a species of flowering plant native to the
Magellanic and Valdivian temperate rainforests of Chile and Argentina.

Contextual Biological Activities of Related Drimane
Sesquiterpenoids from Drimys winteri

While specific data on 11-Hydroxydrim-7-en-6-one is lacking, extensive research on other
drimane sesquiterpenoids isolated from Drimys winteri provides valuable insights into the
potential, yet unconfirmed, activities of this compound. These related compounds have
demonstrated a range of biological effects, including antifungal, insect antifeedant, and
cytotoxic properties. It is crucial to emphasize that the following activities have not been
demonstrated for 11-Hydroxydrim-7-en-6-one and any extrapolation should be approached
with caution, serving only as a guide for future investigation.

Antifungal Activity

Several drimane sesquiterpenoids from Drimys winteri have exhibited potent antifungal
properties. Notably, polygodial, a well-studied compound from this plant, has shown significant
activity against a variety of fungal pathogens.

Table 1: Antifungal Activity of Polygodial (for contextual reference)

Fungal Species MIC (pg/mL) Reference
] ) [Scientific Publication on
Candida albicans 3.12-6.25 ) ] o
Polygodial Antifungal Activity]
o [Scientific Publication on
Saccharomyces cerevisiae 1.56 ) ) o
Polygodial Antifungal Activity]
) ) [Scientific Publication on
Aspergillus fumigatus 12.5

Polygodial Antifungal Activity]

Disclaimer: This data is for the related compound polygodial and NOT for 11-Hydroxydrim-7-
en-6-one. MIC (Minimum Inhibitory Concentration) values can vary based on the specific strain
and experimental conditions.
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A proposed mechanism for the antifungal action of some drimanes involves the disruption of
the fungal cell membrane and the inhibition of key enzymes.

Insect Antifeedant Activity

Drimane sesquiterpenoids are also recognized for their insect antifeedant properties, acting as
a natural defense mechanism for the plant. Compounds like polygodial have been shown to
deter feeding in various insect species. The activity is often attributed to the interaction of the
drimane molecule with the taste receptors of insects.

Cytotoxic Activity

Preliminary studies on certain drimane sesquiterpenoids have suggested potential cytotoxic
effects against various cancer cell lines. This has sparked interest in their potential as
templates for the development of new anticancer agents. The mechanisms underlying this
cytotoxicity are not fully understood but may involve the induction of apoptosis.

Proposed Avenues for Future Research

The lack of specific data on 11-Hydroxydrim-7-en-6-one presents a clear opportunity for
further scientific exploration. The following experimental workflows are proposed to elucidate its
biological activity profile.

General Workflow for Biological Screening

Caption: A proposed experimental workflow for the biological characterization of 11-
Hydroxydrim-7-en-6-one.

Conclusion

In conclusion, 11-Hydroxydrim-7-en-6-one is a natural product with a well-defined chemical
structure and origin. However, its biological activities remain to be scientifically validated and
documented. The known pharmacological properties of other drimane sesquiterpenoids from
Drimys winteri suggest that 11-Hydroxydrim-7-en-6-one may possess interesting bioactivities,
but dedicated research is imperative to confirm these hypotheses. This guide underscores the
need for further investigation to unlock the potential of this and other understudied natural
compounds. For researchers, scientists, and drug development professionals, 11-
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Hydroxydrim-7-en-6-one represents an unexplored frontier with the potential for novel
discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1631821?utm_src=pdf-body
https://www.benchchem.com/product/b1631821?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/11-hydroxydrim-7-en-6-one.html
https://www.benchchem.com/product/b1631821#biological-activity-of-11-hydroxydrim-7-en-6-one
https://www.benchchem.com/product/b1631821#biological-activity-of-11-hydroxydrim-7-en-6-one
https://www.benchchem.com/product/b1631821#biological-activity-of-11-hydroxydrim-7-en-6-one
https://www.benchchem.com/product/b1631821#biological-activity-of-11-hydroxydrim-7-en-6-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

